molecular formula C14H17FO3S B8080583 Ethyl 6-(4-fluorophenyl)sulfanyl-2-oxohexanoate

Ethyl 6-(4-fluorophenyl)sulfanyl-2-oxohexanoate

Cat. No.: B8080583
M. Wt: 284.35 g/mol
InChI Key: BEUDZOMLLFDVNI-UHFFFAOYSA-N
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Description

The compound with the identifier “Ethyl 6-(4-fluorophenyl)sulfanyl-2-oxohexanoate” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical information that is used for various scientific research and industrial applications.

Preparation Methods

The preparation methods for this compound involve several synthetic routes and reaction conditions. The synthesis of such compounds typically involves:

Chemical Reactions Analysis

The compound undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Scientific Research Applications

The compound “Ethyl 6-(4-fluorophenyl)sulfanyl-2-oxohexanoate” has several scientific research applications, including:

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context of its use and the biological system being studied .

Comparison with Similar Compounds

The compound “Ethyl 6-(4-fluorophenyl)sulfanyl-2-oxohexanoate” can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar structural features or functional groups. For example, compounds with similar molecular frameworks or chemical properties can be identified using PubChem’s 2-D and 3-D similarity searches

Properties

IUPAC Name

ethyl 6-(4-fluorophenyl)sulfanyl-2-oxohexanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17FO3S/c1-2-18-14(17)13(16)5-3-4-10-19-12-8-6-11(15)7-9-12/h6-9H,2-5,10H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEUDZOMLLFDVNI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(=O)CCCCSC1=CC=C(C=C1)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)C(=O)CCCCSC1=CC=C(C=C1)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17FO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.35 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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